Cas no 1804358-92-6 (2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804358-92-6
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4834038
• Update Time: 2025-10-30

2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-2-5-7(15)4(3-14)1-6(13-5)16-8(10,11)12/h1,3,15H,2H2
• InChI Key： QREYIPDDGMUSNF-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=O)C=C(N=1)OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde

2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde: A Comprehensive Overview

The compound 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde, identified by the CAS number 1804358-92-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with a bromomethyl group at position 2, a hydroxyl group at position 3, a trifluoromethoxy group at position 6, and an aldehyde group at position 4. These substituents collectively contribute to its unique chemical reactivity and biological profile.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-cancer agents. The presence of the aldehyde group in this compound makes it a promising candidate for further functionalization, such as through condensation reactions with amines or nucleophiles, leading to the formation of imines or other bioactive compounds. The trifluoromethoxy group, known for its electron-withdrawing properties, enhances the stability and bioavailability of the molecule, making it suitable for pharmacological applications.

In terms of synthesis, researchers have explored various methods to construct this compound efficiently. One approach involves the substitution reaction of a bromide intermediate with a hydroxyl-containing pyridine derivative. This method has been optimized to achieve high yields and selectivity, ensuring scalability for industrial production. The incorporation of the trifluoromethoxy group has been achieved through nucleophilic aromatic substitution, leveraging the directing effects of existing substituents on the pyridine ring.

The biological evaluation of this compound has revealed interesting findings. In vitro studies have demonstrated its potential as an anti-inflammatory agent, with significant activity against key inflammatory pathways. Additionally, preliminary results from cytotoxicity assays suggest that this compound may exhibit selective toxicity towards cancer cells, making it a valuable lead for anti-cancer drug development.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Recent research has focused on assessing its environmental impact under various conditions. Results indicate that under aerobic conditions, the compound undergoes slow degradation due to its stable aromatic structure and electron-withdrawing substituents. However, under anaerobic conditions or in the presence of specific microbial communities, faster degradation pathways may emerge.

In conclusion, 2-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-4-carboxaldehyde represents a valuable addition to the library of pyridine derivatives with diverse applications in chemistry and pharmacology. Its unique structure and functional groups offer opportunities for further exploration in drug design, material science, and environmental chemistry. As research continues to uncover its full potential, this compound is poised to make significant contributions to these fields.